Cas no 494209-47-1 (4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3,6,6-trimethyl-)

• Product Name: 4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3,6,6-trimethyl-
• CAS No: 494209-47-1
• MF: C₁₈H₁₆F₆N₂O
• MW: 390.322865486145
• CID: 1521123
• Update Time: 2024-08-24

4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3,6,6-trimethyl-
• 4H-Indazol-4-one, 1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3,6,6-trimethyl-

• Inchi： 1S/C18H16F6N2O/c1-9-15-13(7-16(2,3)8-14(15)27)26(25-9)12-5-10(17(19,20)21)4-11(6-12)18(22,23)24/h4-6H,7-8H2,1-3H3
• InChI Key： ANFVPVLLLRNCQU-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=C(C(=O)CC(C)(C)C2)C(C)=N1

Computed Properties

• Exact Mass: 390.11678

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• PSA: 34.89
• pka: -2.47±0.40(Predicted)